Cas no 56894-47-4 (Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-)

• Product Name: Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-
• CAS No: 56894-47-4
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 347528
• PubChem ID: 54094502
• Update Time: 2025-04-19

Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-
• 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid
• 2-(5-(3,5-Dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzoic acid
• SCHEMBL11821859
• 56894-47-4
• DTXSID10708989

• Inchi： 1S/C17H14N2O3/c1-10-7-11(2)9-12(8-10)15-18-19-16(22-15)13-5-3-4-6-14(13)17(20)21/h3-9H,1-2H3,(H,20,21)
• InChI Key： MWDTZSAPBHWBCR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(=O)O)=NN=C1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 294.10052
• Monoisotopic Mass: 294.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 76.22